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Compound of Interest

Compound Name: 1-Boc-3-carbamoylpiperidine

Cat. No.: B1283295

Essential Safety and Handling Guide for 1-Boc-
3-carbamoylpiperidine

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 1-
Boc-3-carbamoylpiperidine (CAS No. 91419-49-7), also known as tert-butyl 3-

carbamoylpiperidine-1-carboxylate. Adherence to these protocols is essential for ensuring
laboratory safety and regulatory compliance.

Hazard Identification and Personal Protective
Equipment (PPE)

1-Boc-3-carbamoylpiperidine is a chemical compound that requires careful handling to
prevent potential health hazards. While specific toxicological data is limited, similar compounds
can cause skin and eye irritation.[1][2] Therefore, a cautious approach and the use of
appropriate personal protective equipment are mandatory.

Recommended Personal Protective Equipment (PPE)
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PPE Type Specification

Wear tightly fitting safety goggles with side-
Eye/Face Protection shields conforming to EN 166 (EU) or NIOSH
(US) standards.[3][4]

Wear chemical-resistant, impervious clothing.[3]
_ . [4] Handle with chemical-resistant gloves (e.g.,
Skin Protection o )
nitrile rubber). Inspect gloves prior to use.[1] A

lab coat should be worn.[1]

Use in a well-ventilated area or under a
) ) chemical fume hood.[1] If exposure limits are
Respiratory Protection o ]
exceeded or irritation is experienced, use a full-

face respirator.[3][4]

Operational Plan: Step-by-Step Handling
Procedures

A systematic approach to handling 1-Boc-3-carbamoylpiperidine is crucial to minimize
exposure and ensure a safe laboratory environment.

1. Preparation and Engineering Controls:

o Ensure adequate ventilation in the handling area.[5] The use of a chemical fume hood is
highly recommended.

 Verify that safety showers and eyewash stations are readily accessible and in good working
order.

o Before starting work, ensure all necessary PPE is available and in good condition.
2. Handling the Compound:
» Avoid the formation of dust and aerosols.[5]

e Avoid contact with skin and eyes.[5]
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» Do not eat, drink, or smoke in the laboratory area.

e Wash hands thoroughly after handling the compound.

3. Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[5]

o Keep away from incompatible materials such as strong oxidizing agents and strong acids.[1]
4. Spill Response:

 In case of a spill, evacuate personnel from the immediate area.

o Wear appropriate PPE, including respiratory protection, before attempting to clean up.

» For solid spills, carefully sweep up the material and place it in a suitable, labeled container
for disposal. Avoid generating dust.

 For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a labeled
container for disposal.

» Ventilate the area and wash the spill site after material pickup is complete.
e Report the spill to the appropriate environmental health and safety office.[1]

Disposal Plan: Step-by-Step Waste Management

Proper disposal of 1-Boc-3-carbamoylpiperidine and its containers is critical to prevent
environmental contamination and comply with regulations.

1. Waste Segregation:

e Solid Waste: Contaminated items such as gloves, paper towels, and empty vials should be
collected in a dedicated, labeled hazardous waste container.[1]

e Liquid Waste: Unused or waste solutions of the compound should be collected in a separate,
labeled hazardous waste container for liquids.
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2. Container Management:

o Empty containers should be triple-rinsed with a suitable solvent. The rinsate should be
collected as hazardous liquid waste.

o After rinsing, the container can be punctured to prevent reuse and disposed of according to
institutional guidelines.

3. Final Disposal:

o All waste containing 1-Boc-3-carbamoylpiperidine must be treated as hazardous chemical
waste.[1]

o The disposal of this chemical waste must be handled by a licensed hazardous waste
disposal company.[1] Do not dispose of it down the drain or in regular trash.

Quantitative Data

Comprehensive toxicological and physical hazard data for 1-Boc-3-carbamoylpiperidine is
not readily available. The following table summarizes the available information.

Property Value

Molecular Formula C11H20N203[6]
Molecular Weight 228.29 g/mol [6]

CAS Number 91419-49-7[3][6][7]
Melting Point 174.0to 178.0 °C[7]
Boiling Point 384.4 °C at 760 mmHg[7]
Flash Point 186.3 °C[7]

Occupational Exposure Limits No data available
LD50/LC50 No data available

Experimental Workflow Diagram
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The following diagram illustrates the safe handling workflow for 1-Boc-3-carbamoylpiperidine,
from receipt of the chemical to its final disposal.

Safe Handling Workflow for 1-Boc-3-carbamoylpiperidine
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Caption: Workflow for safe handling of 1-Boc-3-carbamoylpiperidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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